Cas no 1210057-49-0 (8-Bromoquinolin-7-yl acetate)
8-Bromoquinolin-7-yl acetate is a brominated quinoline derivative with an acetoxy functional group at the 7-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active quinoline-based scaffolds. The presence of both bromine and acetate groups enhances its reactivity, enabling selective functionalization for applications in medicinal chemistry and materials science. Its stable crystalline form ensures ease of handling and storage. The compound is commonly utilized in cross-coupling reactions and as a precursor for further derivatization, offering researchers a reliable building block for complex heterocyclic systems. Suitable for controlled reactions under standard laboratory conditions.
8-Bromoquinolin-7-yl acetate structure
Product Name:8-Bromoquinolin-7-yl acetate
CAS No:1210057-49-0
MF:C11H8BrNO2
MW:266.090722084045
CID:4822291
Update Time:2025-05-28
8-Bromoquinolin-7-yl acetate Chemical and Physical Properties
Names and Identifiers
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- 8-Bromoquinolin-7-yl acetate
-
- Inchi: 1S/C11H8BrNO2/c1-7(14)15-9-5-4-8-3-2-6-13-11(8)10(9)12/h2-6H,1H3
- InChI Key: GMOFDGYSGTYLOZ-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC2=CC=CN=C21)OC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- XLogP3: 2.6
- Topological Polar Surface Area: 39.2
8-Bromoquinolin-7-yl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM259423-1g |
8-Bromoquinolin-7-yl acetate |
1210057-49-0 | 97% | 1g |
$670 | 2022-06-14 | |
| Alichem | A189004221-1g |
8-Bromoquinolin-7-yl acetate |
1210057-49-0 | 97% | 1g |
$677.16 | 2023-09-04 | |
| Chemenu | CM259423-1g |
8-Bromoquinolin-7-yl acetate |
1210057-49-0 | 97% | 1g |
$795 | 2021-08-18 |
8-Bromoquinolin-7-yl acetate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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